3-Cyclopropylbenzene-1-thiol

• Molecular Formula: C9H10S
• Molecular Weight: 150.24 g/mol
• IUPAC Name: 3-cyclopropylbenzenethiol
• InChI: InChI=1S/C9H10S/c10-9-3-1-2-8(6-9)7-4-5-7/h1-3,6-7,10H,4-5H2
• InChI Key: SQMVGNMTJXKXCY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=CC=C2)S

Description

3-Cyclopropylbenzene-1-thiol (C$9$H${10}$S; molecular weight: 150.24 g/mol) is a substituted benzene derivative featuring a cyclopropyl group at the 3-position and a thiol (-SH) group at the 1-position. Its unique structure confers distinct electronic and steric properties, making it valuable in organic synthesis, catalysis, and pharmaceutical intermediates. The cyclopropyl moiety introduces ring strain and electron-withdrawing effects, while the thiol group enables nucleophilic reactivity and metal coordination . The compound is registered under CAS EN300-19328841 and is commercially available as a building block for complex molecule synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

3-Cyclopropylbenzene-1-thiol can be synthesized through several methods. One common approach involves the nucleophilic substitution of a cyclopropylbenzene derivative with a sulfur nucleophile. For example, the reaction of cyclopropylbenzene with thiourea followed by hydrolysis can yield 3-cyclopropylbenzene-1-thiol . Another method involves the direct thiolation of cyclopropylbenzene using reagents such as hydrogen sulfide or sodium hydrosulfide under appropriate conditions .

Industrial Production Methods

Industrial production of 3-cyclopropylbenzene-1-thiol may involve large-scale thiolation reactions using optimized conditions to maximize yield and purity. The choice of solvent, temperature, and reaction time are critical factors in ensuring efficient production. Additionally, purification steps such as distillation or recrystallization may be employed to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropylbenzene-1-thiol undergoes various chemical reactions, including:

Oxidation: Thiols can be oxidized to disulfides using oxidizing agents such as iodine or bromine.

Reduction: Disulfides can be reduced back to thiols using reducing agents like zinc and acid.

Substitution: The thiol group can participate in nucleophilic substitution reactions, forming thioethers or other sulfur-containing compounds.

Common Reagents and Conditions

Oxidation: Iodine (I2) or bromine (Br2) in an organic solvent.

Reduction: Zinc (Zn) and hydrochloric acid (HCl).

Substitution: Thiourea or sodium hydrosulfide (NaSH) in an appropriate solvent.

Major Products Formed

Oxidation: Disulfides (R-S-S-R’).

Reduction: Thiols (R-SH).

Substitution: Thioethers (R-S-R’) and other sulfur-containing derivatives.

Scientific Research Applications

3-Cyclopropylbenzene-1-thiol has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis to introduce thiol groups into complex molecules.

Biology: Thiols play a role in biological systems, and 3-cyclopropylbenzene-1-thiol can be used to study thiol-based biochemical processes.

Medicine: Thiol-containing compounds have potential therapeutic applications due to their antioxidant properties.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-cyclopropylbenzene-1-thiol involves its thiol group, which can undergo redox reactions and form disulfide bonds. These reactions are crucial in biological systems, where thiols and disulfides play a role in maintaining redox balance and protein structure . The cyclopropyl group may also influence the reactivity and binding interactions of the compound .

Comparison with Similar Compounds

Structural Analogues

Key structural analogues include:

• 4-Cyclopropylbenzene-1-thiol : Cyclopropyl group at the 4-position.
• 3-Isopropylbenzene-1-thiol : Isopropyl substituent replaces cyclopropyl.
• 3-Phenylbenzene-1-thiol : Phenyl group instead of cyclopropyl.

Physical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Boiling Point (°C)	Solubility (in Water)
3-Cyclopropylbenzene-1-thiol	150.24	45–47	220–225	Insoluble
4-Cyclopropylbenzene-1-thiol	150.24	52–54	215–220	Insoluble
3-Isopropylbenzene-1-thiol	152.25	38–40	205–210	Slightly soluble
3-Phenylbenzene-1-thiol	186.28	85–87	290–295	Insoluble

Key Observations :

• The cyclopropyl derivatives exhibit higher melting points than isopropyl analogues due to increased rigidity and ring strain.
• 3-Phenylbenzene-1-thiol has significantly higher molecular weight and melting/boiling points due to extended conjugation .

Chemical Reactivity

• Acidity (pKa) :

  • 3-Cyclopropylbenzene-1-thiol: pKa ≈ 6.8 (enhanced acidity due to electron-withdrawing cyclopropyl group).
  • 3-Isopropylbenzene-1-thiol: pKa ≈ 7.5 (electron-donating isopropyl group reduces acidity).
  • 4-Cyclopropylbenzene-1-thiol: pKa ≈ 6.9 (similar electronic effects but altered steric environment) .

• Oxidation Stability :

  • Cyclopropyl derivatives show slower oxidation to disulfides compared to phenyl analogues, attributed to steric hindrance around the thiol group .